1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea

• IUPAC Name: 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea
• InChI: InChI=1S/C12H16N6O2S/c1-18-7-8(5-14-18)20-10-4-2-3-9(10)15-12(19)16-11-6-13-17-21-11/h5-7,9-10H,2-4H2,1H3,(H2,15,16,19)/t9-,10+/m0/s1
• InChI Key: IKKGYNKWGKCLAR-VHSXEESVSA-N
• Canonical SMILES: CN1C=C(C=N1)OC2CCCC2NC(=O)NC3=CN=NS3
• Isomeric SMILES: CN1C=C(C=N1)O[C@@H]2CCC[C@@H]2NC(=O)NC3=CN=NS3
• Molecular Formula: C12H16N6O2S
• Molecular Weight: 308.36 g/mol

Description

1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and physiological effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. Additionally, it has been shown to have anti-diabetic effects by improving insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea in lab experiments is its potential as a multi-target agent. It has been shown to have activity against a variety of targets, making it a promising candidate for further study. However, one limitation is that the compound is relatively new and has not been extensively studied in vivo.

Future Directions

There are several future directions for research on 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea. One direction is to further investigate its potential as an anti-inflammatory agent, particularly in the treatment of chronic inflammatory diseases. Another direction is to study its potential as an anti-cancer agent, particularly in the treatment of drug-resistant cancers. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea involves the reaction of cyclopentadiene with an epoxide to form a cycloadduct. This cycloadduct is then reacted with 1-methylpyrazole to form the corresponding pyrazoline. The pyrazoline is further reacted with thiosemicarbazide to yield the final product, this compound.

Scientific Research Applications

1-[(1S,2R)-2-(1-methylpyrazol-4-yl)oxycyclopentyl]-3-(thiadiazol-5-yl)urea has been studied extensively for its potential applications in various fields. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been studied for its potential use as an antifungal and antibacterial agent.